An In-depth Technical Guide to the Mechanism of Action of Roxatidine Acetate Hydrobromide
An In-depth Technical Guide to the Mechanism of Action of Roxatidine Acetate Hydrobromide
Disclaimer: Initial searches for "Iroxanadine hydrobromide" yielded limited and inconsistent results, with most search engines suggesting "Roxatidine acetate" as the likely intended query. This guide proceeds under the assumption that the user was seeking information on Roxatidine (B1205453) acetate (B1210297), a well-documented histamine (B1213489) H2 receptor antagonist.
This technical guide provides a comprehensive overview of the mechanism of action of Roxatidine acetate hydrobromide, intended for researchers, scientists, and drug development professionals.
Core Mechanism of Action: Histamine H2 Receptor Antagonism
Roxatidine acetate is a specific and competitive histamine H2 receptor antagonist.[1][2][3] Its primary pharmacological effect is the inhibition of gastric acid secretion.[1][2] This is achieved by blocking the binding of histamine to H2 receptors on the basolateral membrane of parietal cells in the stomach.[3][4][5]
The binding of histamine to H2 receptors, which are G-protein coupled receptors, normally activates adenylate cyclase.[4] This enzyme converts ATP to cyclic AMP (cAMP), which in turn acts on the proton pump (H+/K+ ATPase), leading to the secretion of hydrogen ions into the gastric lumen.[4] Roxatidine competitively and reversibly inhibits this process, leading to a dose-dependent reduction in gastric acid production and secretion.[3][4][5]
Two key mechanisms contribute to this effect:
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Direct Blockade: Histamine released from enterochromaffin-like (ECL) cells is prevented from binding to parietal cell H2 receptors, thereby directly inhibiting acid secretion.[3][5]
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Indirect Reduction of Secretagogue Effects: Other substances that promote acid secretion, such as gastrin and acetylcholine, have a diminished effect on parietal cells when H2 receptors are blocked.[3][5]
Importantly, roxatidine acetate does not affect gastric acid secretion stimulated by dibutyryl cyclic adenosine (B11128) monophosphate, confirming its action is upstream of cAMP formation.[2]
Signaling Pathway of H2 Receptor Antagonism by Roxatidine
Caption: Signaling pathway of gastric acid secretion and its inhibition by Roxatidine.
Pharmacokinetics and Metabolism
Roxatidine acetate is a prodrug that undergoes presystemic deacetylation to its active metabolite, roxatidine.[2] This active form is responsible for the in vivo effects of the drug.[2] The oral bioavailability of roxatidine acetate is high, in the range of 80-90%.[3]
Anti-inflammatory and Other Potential Mechanisms
Beyond its primary role as an H2 antagonist, emerging research suggests that roxatidine and its acetate form possess anti-inflammatory properties. These effects appear to be independent of H2 receptor blockade.
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Inhibition of Pro-inflammatory Mediators: In RAW 264.7 macrophage cells stimulated with lipopolysaccharide (LPS), roxatidine acetate has been shown to suppress the production of prostaglandin (B15479496) E2 (PGE2) and nitric oxide (NO).[6] It also inhibits the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[6]
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Suppression of Cytokine Production: Roxatidine can suppress the production of pro-inflammatory cytokines, including TNF-α, IL-6, and IL-1β.[6][7]
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Modulation of Signaling Pathways: The anti-inflammatory effects of roxatidine are mediated through the inhibition of the NF-κB and p38 MAPK signaling pathways.[6][7] In HMC-1 cells, roxatidine suppresses PMACI-induced NF-κB and caspase-1 activation, as well as the activation of p38 MAPK.[6]
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Inhibition of Angiogenesis: Roxatidine has been found to inhibit the production of Vascular Endothelial Growth Factor-1 (VEGF-1), a key marker of inflammation and angiogenesis.[6] This has led to research into its potential anti-tumor activity.[7]
Anti-inflammatory Signaling Pathway of Roxatidine
Caption: Anti-inflammatory mechanism of Roxatidine via inhibition of p38 MAPK and NF-κB pathways.
Quantitative Data Summary
| Parameter | Value | Species/System | Reference |
| IC50 (Histamine H2 Receptor) | 3.2 µM | Not Specified | [8] |
| Roxatidine Concentration (in vitro) | 6.25-25 µM | HMC-1 cells | [6] |
| Roxatidine Concentration (in vitro) | 40-120 µM | RAW 264.7 cells | [6] |
| Roxatidine Acetate HCl Conc. (in vitro) | 0-120 µM | RAW 264.7 macrophages | [7] |
| Oral Bioavailability | 80-90% | Not Specified | [3] |
| Half-life | 5-7 hours | Not Specified | [4] |
Experimental Protocols
In Vitro Inhibition of Gastric Acid Secretion
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Objective: To determine the potency of roxatidine acetate and its metabolite, roxatidine, in inhibiting histamine-induced gastric acid secretion.
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Methodology:
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Isolation of gastric glands from a suitable animal model (e.g., rabbit).
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Incubation of isolated gastric glands with varying concentrations of roxatidine acetate or roxatidine.
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Stimulation of gastric acid secretion with a known concentration of histamine.
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Measurement of acid secretion, often using the accumulation of a weak base like aminopyrine, which is quantified by liquid scintillation counting.
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Comparison with a control group (histamine stimulation without the drug) and a positive control (e.g., cimetidine (B194882) or ranitidine).
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To confirm the site of action, a similar experiment can be performed using dibutyryl cyclic adenosine monophosphate as the secretagogue instead of histamine.
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In Vitro Anti-inflammatory Assay in Macrophages
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Objective: To evaluate the effect of roxatidine on the production of inflammatory mediators in macrophages.
-
Methodology:
-
Culture of a macrophage cell line (e.g., RAW 264.7).
-
Pre-treatment of the cells with various concentrations of roxatidine for a specified period (e.g., 1 hour).
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Stimulation of an inflammatory response by adding lipopolysaccharide (LPS).
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After an incubation period, collection of the cell culture supernatant to measure the levels of nitric oxide (using the Griess reagent assay) and PGE2 (using ELISA).
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Lysis of the cells to extract proteins for Western blot analysis to determine the expression levels of iNOS, COX-2, and the phosphorylation status of p38 MAPK and NF-κB pathway components.
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Experimental Workflow for In Vitro Anti-inflammatory Studies
Caption: General workflow for studying the anti-inflammatory effects of Roxatidine in vitro.
Conclusion
Roxatidine acetate hydrobromide's primary mechanism of action is the competitive antagonism of histamine H2 receptors, leading to a potent inhibition of gastric acid secretion. It is a prodrug, rapidly converted to its active metabolite, roxatidine. Additionally, preclinical evidence demonstrates that roxatidine possesses significant anti-inflammatory properties, mediated through the inhibition of the NF-κB and p38 MAPK signaling pathways. These dual actions make it an effective agent for the treatment of acid-related gastrointestinal disorders and a subject of interest for its potential in inflammatory conditions. Further research is warranted to fully elucidate the clinical implications of its anti-inflammatory effects.
References
- 1. Roxatidine acetate - Wikipedia [en.wikipedia.org]
- 2. A review of the animal pharmacology of roxatidine acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. go.drugbank.com [go.drugbank.com]
- 4. Roxatidine, Second generation histamine H2 receptor antagonist | PDF [slideshare.net]
- 5. Roxatidine acetate | C19H28N2O4 | CID 5105 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. medchemexpress.com [medchemexpress.com]
- 7. medchemexpress.com [medchemexpress.com]
- 8. selleckchem.com [selleckchem.com]
